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Compound of Interest

Compound Name: Diethyl phosphonate

Cat. No.: B046648

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and disposal protocols
for diethyl phosphonate and its closely related analogues, such as diethyl ethylphosphonate.
The information is compiled from safety data sheets and chemical databases to ensure
researchers can work safely and in compliance with regulations.

Chemical Identification and Physical Properties

Quantitative data for diethyl phosphonate and a common analogue, diethyl
ethylphosphonate, are summarized below.

Table 1: Physical and Chemical Properties
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Diethyl Phosphite

. Diethyl

Property (Diethyl Data Source(s)

Ethylphosphonate
Phosphonate)

CAS Number 762-04-9 78-38-6 [1][2]

Molecular Formula CaH1103P CeH1503P [3]

Molecular Weight 138.10 g/mol 166.16 g/mol [3]

o Colorless liquid with a

Appearance Colorless liquid ) [3]

mild or sweet odor
3 , 180-181 °F @ 11

Boiling Point 50-51 °C @ 2 mmHg [4]
mmHg

Melting Point -70°C 388 °F [4]

_ 82 °C (179.6 °F) -
Flash Point 104.4 °C (220 °F) [1114]
closed cup
Density 1.072 g/mL at 25 °C 1.0259 at 68 °F [4]
N May decompose on )
Solubility Slightly water soluble. [4]

exposure to moisture.

Vapor Density

Not Available

5.73 (Air = 1)

[5]

Hazard Identification and Toxicology

Diethyl phosphonates are hazardous substances that require careful handling. The primary

hazards include serious eye damage, skin irritation, and potential respiratory irritation.

Table 2: GHS Hazard Classification and Statements
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Hazard Class GHS Category Hazard Statement Data Source(s)
o H302: Harmful if
Acute Toxicity, Oral Category 4 [5][6]
swallowed
Serious Eye H318: Causes serious
o Category 1 [6][7]
Damage/Irritation eye damage
Skin H315: Causes skin
: - Category 2 N [81[°]
Corrosion/Irritation irritation
) o H317: May cause an
Skin Sensitization Category 1 ) i ) [7]
allergic skin reaction
Specific target organ
o ) H335: May cause
toxicity (single Category 3 ) S [8]
respiratory irritation
exposure)
Hazardous to the H411: Toxic to aquatic
Aquatic Environment Category 2 life with long lasting [9]

(Long-Term)

effects

Summary of Toxicological Effects:

o Acute Effects: Harmful if ingested[6][10]. Causes severe eye damage upon contact[6][7][10].

It can also cause skin and respiratory system irritation[8][10][11]. Entry into the bloodstream

through cuts or abrasions may lead to systemic injury[10].

o Chronic Effects: There is a danger of cumulative effects with repeated or long-term

occupational exposure, potentially involving organs or biochemical systems[10].

First-Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Table 3: First-Aid Protocols
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Exposure Route First-Aid Procedure Data Source(s)

Immediately flush eyes with
plenty of water for at least 15-
20 minutes, also under the
Eye Contact eyelids. Remove contact [516181[11]
lenses if present and easy to
do so. Seek immediate

medical attention.

Take off immediately all
contaminated clothing. Flush
skin and hair with running
Skin Contact water and soap for at least 15 [8][10][11]
minutes. Seek medical
attention if irritation develops

or persists.

Remove victim to fresh air and
keep at rest in a position
comfortable for breathing. If
) not breathing, give artificial

Inhalation o o [61181[11]
respiration. If breathing is
difficult, administer oxygen.
Seek immediate medical

attention.

Do NOT induce vomiting.
Rinse mouth with water. If
conscious, give a glass of
Ingestion water. Never give anything by [6][11][12]
mouth to an unconscious
person. Call a poison control

center or doctor immediately.

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize exposure risk. The following
logical workflow outlines the key stages for managing diethyl phosphonate in a laboratory
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Diagram 1: Diethyl Phosphonate Laboratory Workflow
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Caption: Logical workflow for receiving, storing, handling, and disposing of diethyl
phosphonate.

Key Handling and Storage Practices:

« Ventilation: Always handle in a well-ventilated area or under a chemical fume hood to keep
airborne concentrations low[11][12].

o Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate chemical safety goggles or a face shield
conforming to OSHA's 29 CFR 1910.133 or European Standard EN166[12][13].

o Skin Protection: Wear suitable protective gloves (e.g., with a breakthrough time > 240
minutes) and clothing to prevent skin exposure[10][12]. A PVC apron and barrier cream
may also be used[10].

o Respiratory Protection: If ventilation is inadequate or there is a risk of overexposure, use a
NIOSH-approved respirator with an organic vapor cartridge[5][12].

e Hygiene: Do not eat, drink, or smoke in handling areas[6][11]. Wash hands thoroughly after
handling[9][11]. Contaminated work clothes should be laundered separately before reuse[8]
[11].

o Storage Conditions: Store in original, tightly sealed containers in a cool, dry, and well-
ventilated area[11][12]. Keep away from incompatible materials such as strong oxidizing
agents, strong acids, strong bases, and ignition sources[7][11]. Protect containers from
physical damage[11].

Accidental Release and Spill Response

In the event of a spill, a clear and decisive response is necessary to mitigate hazards.
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Diagram 2: Spill Response Workflow

Click to download full resolution via product page

Caption: Decision-making workflow for responding to a diethyl phosphonate spill.
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Spill Cleanup Experimental Protocol:

o Evacuate and Secure: For major spills, immediately clear the area of all personnel and move
upwind[10][11]. Isolate the spill area for at least 50 meters (150 feet) in all directions for
liquids[4]. Remove all ignition sources[11][14].

» Personal Protection: Before approaching the spill, don the appropriate PPE, including
respiratory protection, chemical-resistant gloves, and safety goggles[8][11].

» Containment: Prevent the spillage from entering drains or waterways[10][11]. Use an inert,
non-combustible absorbent material like sand, earth, or vermiculite to contain and absorb the
spill[8][11].

o Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a suitable, labeled, and sealed container for disposal[4][8][14].

o Decontamination: Clean the spill area thoroughly. Surfaces can be washed first with alcohol,
followed by soap and water[4]. Collect all wash water for proper disposal; do not allow it to
enter drains[10][11].

» Disposal: Dispose of the containerized waste through an approved waste disposal facility in
accordance with all local, state, and federal regulations[8][11].

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), water spray, fog, or
alcohol-resistant foam[4][14].

e Specific Hazards: Combustion may produce toxic and corrosive fumes, including carbon
monoxide, carbon dioxide, and phosphorus oxides[8][11]. Containers may explode when
heated[4][5].

» Protective Equipment: Firefighters should wear full body protective clothing and self-
contained breathing apparatus (SCBA) with a full face-piece operated in pressure-demand
mode[8][10][12].

Stability and Reactivity
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o Chemical Stability: The material is stable under normal storage conditions[8][10].

» Incompatible Materials: Avoid contact with strong oxidizing agents (which can cause ignition),
strong acids, strong bases, and acid chlorides[7][10].

e Hazardous Reactions: Organophosphates can react with strong reducing agents to form
highly toxic and flammable phosphine gas[4][6]. Partial oxidation can release toxic
phosphorus oxides[4][6]. Hazardous polymerization does not occur[8][13].

Disposal Considerations

The disposal of diethyl phosphonate and its contaminated materials must be treated as
hazardous waste.

¢ Regulatory Compliance: All waste must be handled and disposed of in accordance with
applicable local, state, and federal regulations[10][11]. Waste generators are responsible for
determining if a discarded chemical is classified as a hazardous waste[12].

o Disposal Method: Whenever possible, recycling or reclamation should be considered[10][11].
If not feasible, consult with a licensed professional waste disposal service. Do not discharge
into sewers or waterways[8][11].

o Container Disposal: Empty containers should be managed by an approved waste handling
facility. Puncture containers to prevent re-use if they are to be sent to a landfill[10].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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